Cas no 3245-11-2 (1-Pyrenethiol)

• Product name: 1-Pyrenethiol
• CAS No: 3245-11-2
• MF: C₁₆H₁₀S
• MW: 234.315602779388
• CID: 1451125

1-Pyrenethiol Chemical and Physical Properties

Names and Identifiers

• 1-Pyrenethiol
• pyrene-1-thiol

• Inchi： 1S/C16H10S/c17-14-9-7-12-5-4-10-2-1-3-11-6-8-13(14)16(12)15(10)11/h1-9,17H
• InChI Key： ZLJXXSDJRKUBQX-UHFFFAOYSA-N
• SMILES： C1(S)=C2C3=C4C(C=C2)=CC=CC4=CC=C3C=C1

Computed Properties

• Exact Mass: 234.0504

Experimental Properties

• Density: 1.342±0.06 g/cm3(Predicted)
• Boiling Point: 429.3±14.0 °C(Predicted)
• PSA: 0
• pka: 6?+-.0.30(Predicted)